Cas no 10265-84-6 (3-Quinolinecarboxylic acid, 2-methyl-4-phenyl-)

• Product Name: 3-Quinolinecarboxylic acid, 2-methyl-4-phenyl-
• CAS No: 10265-84-6
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 1134336
• PubChem ID: 21816449
• Update Time: 2025-04-23

3-Quinolinecarboxylic acid, 2-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 2-methyl-4-phenyl-
• 2-Methyl-4-phenylquinoline-3-carboxylicacid
• 2-Methyl-4-phenylquinoline-3-carboxylic acid
• 10265-84-6
• SB70606

• Inchi： 1S/C17H13NO2/c1-11-15(17(19)20)16(12-7-3-2-4-8-12)13-9-5-6-10-14(13)18-11/h2-10H,1H3,(H,19,20)
• InChI Key： XGOVHQRZEWXRBV-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N=C2C=CC=CC2=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.09469
• Monoisotopic Mass: 263.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 3-Quinolinecarboxylic acid, 2-methyl-4-phenyl-

3-Quinolinecarboxylic Acid, 2-Methyl-4-Phenyl-

The compound with CAS No. 10265-84-6, commonly referred to as 3-Quinolinecarboxylic acid, 2-methyl-4-phenyl-, is a structurally complex organic molecule belonging to the quinoline family of heterocyclic compounds. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry.

3-Quinolinecarboxylic acid, 2-methyl-4-phenyl is characterized by its quinoline backbone, a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The substitution pattern of this compound includes a methyl group at the 2-position and a phenyl group at the 4-position of the quinoline ring, with a carboxylic acid group attached at the 3-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of 3-quinolinecarboxylic acid derivatives in drug discovery. Researchers have explored the compound's ability to act as a scaffold for designing bioactive molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that certain derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, 2-methyl-4-phenylquinoline derivatives have also been investigated for their role in materials science. The compound's aromaticity and conjugated system make it an attractive candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors and light-emitting diodes (OLEDs), where its electronic properties contribute to improved device performance.

The synthesis of 3-quinolinecarboxylic acid, 2-methyl-4-phenyl involves a multi-step process that typically begins with the preparation of the quinoline skeleton. One common approach involves the Skraup oxidation of o-anisidine derivatives, followed by selective substitution reactions to introduce the methyl and phenyl groups at specific positions. The carboxylic acid group is often introduced via oxidation or hydrolysis reactions, depending on the starting material and desired substitution pattern.

Despite its promising applications, the stability and reactivity of 3-quinolinecarboxylic acid derivatives pose challenges in their synthesis and application. Researchers have explored various strategies to optimize reaction conditions and improve yields, including the use of catalytic systems and microwave-assisted synthesis techniques. These advancements have significantly enhanced the efficiency of producing high-quality samples of this compound for further studies.

In conclusion, 3-quinolinecarboxylic acid, 2-methyl-4-phenyl is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.